4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid

• IUPAC Name: 4-chloro-3-[[(E)-3-(furan-2-yl)prop-2-enoyl]carbamothioylamino]benzoic acid
• InChI: InChI=1S/C15H11ClN2O4S/c16-11-5-3-9(14(20)21)8-12(11)17-15(23)18-13(19)6-4-10-2-1-7-22-10/h1-8H,(H,20,21)(H2,17,18,19,23)/b6-4+
• InChI Key: RYZLRYMWZFTPFT-GQCTYLIASA-N
• Canonical SMILES: C1=COC(=C1)C=CC(=O)NC(=S)NC2=C(C=CC(=C2)C(=O)O)Cl
• Isomeric SMILES: C1=COC(=C1)/C=C/C(=O)NC(=S)NC2=C(C=CC(=C2)C(=O)O)Cl
• Molecular Formula: C15H11ClN2O4S
• Molecular Weight: 350.8 g/mol

Description

4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid, also known as FAAH inhibitor, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid is based on its ability to inhibit 4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid. 4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid is responsible for the degradation of anandamide, an endocannabinoid that binds to cannabinoid receptors in the body. By inhibiting 4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid, the compound increases the levels of anandamide, which leads to the activation of cannabinoid receptors and the subsequent analgesic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid are primarily related to its ability to inhibit 4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid. The compound has been shown to increase the levels of anandamide, which leads to the activation of cannabinoid receptors and the subsequent analgesic effects. Additionally, the compound has been shown to have anti-inflammatory effects, which may be related to its ability to inhibit 4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid in lab experiments is its selectivity for 4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid. The compound is highly selective for 4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid and does not affect other enzymes or receptors in the body. Additionally, the compound has been shown to have good pharmacokinetic properties, which make it suitable for use in animal studies.
One of the limitations of 4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid in lab experiments is its potential toxicity. The compound has been shown to be toxic at high doses, and its long-term effects are not well understood. Additionally, the compound may have off-target effects that have not yet been identified.

Future Directions

There are several future directions for research on 4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid. One area of research is the development of more potent and selective 4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid inhibitors. Additionally, there is a need for further studies on the long-term effects of the compound and its potential toxicity. Another area of research is the identification of off-target effects and the development of strategies to minimize these effects. Finally, there is a need for clinical trials to evaluate the efficacy and safety of the compound in humans.
Conclusion:
In conclusion, 4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid is a promising compound with potential applications in various fields, including pain management and anti-inflammatory therapy. The compound's selectivity for 4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid and good pharmacokinetic properties make it suitable for use in animal studies. However, the compound's potential toxicity and off-target effects need to be further studied, and more potent and selective 4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid inhibitors need to be developed. Clinical trials are also needed to evaluate the compound's efficacy and safety in humans.

Synthesis Methods

The synthesis of 4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid involves the reaction of 4-chloro-3-nitrobenzoic acid with thiourea in the presence of a reducing agent such as iron powder. The nitro group is reduced to an amine group, and the thiourea reacts with the amine group to form the carbonothioyl group. The final product is obtained by reacting the intermediate compound with 3-(2-furyl)acryloyl chloride.

Scientific Research Applications

4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid has been extensively studied for its potential applications in various fields. One of the most significant applications is in the field of pain management. The compound is a selective inhibitor of fatty acid amide hydrolase (4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid), an enzyme responsible for the degradation of the endocannabinoid anandamide. By inhibiting 4-chloro-3-[({[3-(2-furyl)acryloyl]amino}carbonothioyl)amino]benzoic acid, the compound increases the levels of anandamide, which is known to have analgesic effects.